Cas no 78509-13-4 (Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl-)
78509-13-4 structure
Product Name:Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl-
CAS No:78509-13-4
MF:C23H18N2O
MW:338.401825428009
CID:534379
PubChem ID:12706669
Update Time:2025-04-19
Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl-
- 2-(4-methoxyphenyl)-4,6-diphenylpyrimidine
- DTXSID80507522
- 78509-13-4
-
- Inchi: 1S/C23H18N2O/c1-26-20-14-12-19(13-15-20)23-24-21(17-8-4-2-5-9-17)16-22(25-23)18-10-6-3-7-11-18/h2-16H,1H3
- InChI Key: PHJBQIBSLIRJLJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 338.141913202g/mol
- Monoisotopic Mass: 338.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 35Ų
Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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